Cas no 77961-31-0 (N,2-dimethylpyrimidin-5-amine)

• Product Name: N,2-dimethylpyrimidin-5-amine
• CAS No: 77961-31-0
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD18821951
• CID: 551189
• PubChem ID: 20480335
• Update Time: 2025-10-28

N,2-dimethylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine,N,2-dimethyl-
• 5-Pyrimidinamine, N,2-dimethyl- (9CI)
• N,2-dimethylpyrimidin-5-amine
• EN300-2978176
• 77961-31-0
• SCHEMBL10777718

• MDL： MFCD18821951
• Inchi： 1S/C6H9N3/c1-5-8-3-6(7-2)4-9-5/h3-4,7H,1-2H3
• InChI Key： FENSBHAUEUGKRF-UHFFFAOYSA-N
• SMILES： N(C)C1C=NC(C)=NC=1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N,2-dimethylpyrimidin-5-amine

N,2-Dimethylpyrimidin-5-amine (CAS No. 77961-31-0): An Overview of Its Properties and Applications in Modern Research

N,2-Dimethylpyrimidin-5-amine (CAS No. 77961-31-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds containing two nitrogen atoms. The presence of the dimethyl substituents at the N and 2 positions imparts specific chemical and biological properties that make it a valuable molecule for both academic and industrial research.

The chemical structure of N,2-dimethylpyrimidin-5-amine is characterized by a pyrimidine ring with methyl groups attached to the nitrogen at position 1 and the carbon at position 2. This configuration not only influences its reactivity but also its solubility and stability, making it suitable for a wide range of synthetic transformations and biological assays. The compound can be synthesized through various methods, including the condensation of appropriate precursors under controlled conditions. Recent advancements in synthetic chemistry have led to more efficient and scalable routes for its production, which is crucial for large-scale applications.

In the realm of medicinal chemistry, N,2-dimethylpyrimidin-5-amine has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. For instance, research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer and inflammatory disorders. This makes N,2-dimethylpyrimidin-5-amine a valuable starting point for the design of more selective and potent inhibitors.

Moreover, the compound's structural flexibility allows for the introduction of various functional groups that can modulate its biological activity. Through structure-activity relationship (SAR) studies, researchers have identified specific modifications that enhance the potency and selectivity of N,2-dimethylpyrimidin-5-amine derivatives. These studies have not only provided insights into the molecular mechanisms underlying its biological effects but have also guided the rational design of new drug candidates.

In addition to its potential as a therapeutic agent, N,2-dimethylpyrimidin-5-amine has found applications in other areas of research. For example, it has been used as a building block in the synthesis of complex organic molecules with diverse functionalities. Its reactivity with various electrophiles and nucleophiles makes it a useful intermediate in multistep synthetic sequences. Furthermore, the compound's ability to form stable complexes with metal ions has led to its use in coordination chemistry and materials science.

The physicochemical properties of N,2-dimethylpyrimidin-5-amine, such as its melting point, boiling point, and solubility in different solvents, have been well-characterized. These properties are crucial for optimizing its use in various experimental protocols. For instance, its good solubility in polar solvents like dimethyl sulfoxide (DMSO) facilitates its use in high-throughput screening assays for drug discovery. Additionally, its stability under different conditions ensures reliable results in long-term studies.

In conclusion, N,2-dimethylpyrimidin-5-amine (CAS No. 77961-31-0) is a multifaceted compound with significant potential in both fundamental research and applied sciences. Its unique chemical structure and biological properties make it an attractive candidate for the development of new therapeutic agents and other advanced materials. Ongoing research continues to uncover new applications and optimize its use in various fields, solidifying its importance in modern scientific endeavors.